Cas no 5883-05-6 (3-[1,3,3-tris(2-cyanoethyl)-2-oxocyclohexyl]propanenitrile)

• Product Name: 3-[1,3,3-tris(2-cyanoethyl)-2-oxocyclohexyl]propanenitrile
• CAS No: 5883-05-6
• MF: C₁₈H₂₂N₄O
• MW: 310.393483638763
• CID: 1611290
• PubChem ID: 79989
• Update Time: 2025-04-21

3-[1,3,3-tris(2-cyanoethyl)-2-oxocyclohexyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1,3,3-tris(2-cyanoethyl)-2-oxocyclohexyl]propanenitrile
• 2,2,6,6-tetracyanoethyl cyclohexanone
• EINECS 227-559-5
• 2-Oxo-1,1,3,3-cyclohexanetetrapropionitrile
• 2,2,6,6-tetrakis(2-cyanoethyl)cyclohexanone
• 3,3',3'',3'''-(2-oxocyclohexane-1,1,3,3-tetrayl)tetrapropanenitrile
• 2-oxo-cyclohexane-1,1,3,3-tetrapropionitrile
• 3,3',3'',3'''-(2-oxo-cyclohexane-1,1,3,3-tetrayl)-tetra-propionitrile
• 1.1.3.3-Tetrakis-(2-cyan-aethyl)-cyclohexanon-(2)
• BRN 3063826
• cyclohexanone-2,2,6,6-tetrapropionitrile
• 3,3',3'',3'''-(2-Oxo-cyclohexan-1,1,3,3-tetrayl)-tetra-propionitril
• 2-Oxo-1,3,3-cyclohexanetetrapropionitrile
• 1,1,3,3-Cyclohexanetetrapropionitrile, 2-oxo-
• 2,2,6,6-tetracyanoethyl cyclohexanone; EINECS 227-559-5; 2-Oxo-1,1,3,3-cyclohexanetetrapropionitrile; 2,2,6,6-tetrakis(2-cyanoethyl)cyclohexanone; 3,3',3'',3'''-(2-oxocyclohexane-1,1,3,3-tetrayl)tetrapropanenitrile; 2-oxo-cyclohexane-1,1,3,3-tetrapropionitrile; 3,3',3'',3'''-(2-oxo-cyclohexane-1,1,3,3-tetrayl)-tetra-propionitrile; 1.1.3.3-Tetrakis-(2-cyan-aethyl)-cyclohexanon-(2); BRN 3063826; cyclohexanone-2,2,6,6-tetrapropionitrile; 3
• STK806504
• NS00046773
• DTXSID60207558
• WLN: L6VTJ B2CN B2CN F2CN F2CN
• 4-10-00-03571 (Beilstein Handbook Reference)
• 5883-05-6
• 1,3,3-Cyclohexanetetrapropionitrile, 2-oxo-
• AKOS001593262
• NSC6942
• SCHEMBL3988074
• NSC405528
• NSC 405528
• NSC 6942
• NSC-405528
• NSC-6942
• CVIHOXZFBYQKBG-UHFFFAOYSA-N
• SR-01000398738
• HMS1369H19
• SR-01000398738-1
• ChemDiv2_000173

• Inchi： 1S/C18H22N4O/c19-12-2-8-17(9-3-13-20)6-1-7-18(16(17)23,10-4-14-21)11-5-15-22/h1-11H2
• InChI Key： CVIHOXZFBYQKBG-UHFFFAOYSA-N
• SMILES： O=C1C(CCC#N)(CCC#N)CCCC1(CCC#N)CCC#N

Computed Properties

• Exact Mass: 310.17956
• Monoisotopic Mass: 310.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.071
• Boiling Point: 605.5°C at 760 mmHg
• Flash Point: 320°C
• Refractive Index: 1.485
• PSA: 112.23
• LogP: 3.92732